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Compound of Interest

Compound Name: spantide Il

Cat. No.: B1681974

This document provides immediate safety, handling, and disposal protocols for Spantide I, a
potent tachykinin antagonist. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

Spantide Il is a synthetic undecapeptide and a Substance P antagonist. While it displays
negligible neurotoxicity compared to Spantide 1, it is crucial to handle it with care as it may be
harmful if inhaled, ingested, or absorbed through the skin, and can cause irritation to the skin,
eyes, and respiratory tract.

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment is mandatory to prevent exposure.
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PPE Category

Specification

Purpose

Eye Protection

Safety goggles or a face
shield.

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Body Protection

Full laboratory coat or suit.

Protects skin and clothing from

contamination.

Respiratory Protection

Dust mask or respirator.

Prevents inhalation of the

powder form.

First Aid Measures

Immediate response is critical in case of accidental exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Handling and Storage

Proper handling and storage are vital to maintain the integrity of Spantide Il and ensure

laboratory safety.
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Handling:

Avoid direct contact with the substance.

Prevent the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.

Use all required personal protective equipment.

Storage:

o Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated area.

 Recommended storage temperature is -20°C.

Accidental Release and Disposal Plan

In the event of a spill, and for routine disposal, the following procedures must be followed.

Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate personal protective equipment.

For small spills, carefully scoop the material into a designated waste container.

For large spills, use a shovel to collect the material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.
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e Do not dispose of it in household trash or down the drain.

o Contaminated packaging should be treated as hazardous waste.

Mechanism of Action: Neurokinin-1 Receptor
Antagonism

Spantide Il functions as a competitive antagonist of the Neurokinin-1 receptor (NK-1R), the
primary receptor for Substance P.[1][2] By blocking the binding of Substance P to NK-1R,
Spantide Il inhibits the downstream signaling cascade that is typically initiated by this
interaction. This antagonism is the basis for its anti-inflammatory and other physiological
effects.
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Caption: Spantide Il blocks Substance P binding to NK-1R, inhibiting downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Spantide 1l]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681974#personal-protective-equipment-for-
handling-spantide-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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